Cas no 95872-06-3 ((17alpha)-17-hydroxy-17-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]androst-4-en-3-one)

• Product name: (17alpha)-17-hydroxy-17-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]androst-4-en-3-one
• CAS No: 95872-06-3
• MF: C₂₅H₃₆N₂O₂S
• MW: 428.63054561615
• CID: 1988405
• PubChem ID: 56972

(17alpha)-17-hydroxy-17-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]androst-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (17alpha)-17-hydroxy-17-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]androst-4-en-3-one
• 17-alpha-Hydroxy-17-beta-(2-(isopropylamino)-4-thiazolyl)androst-4-en-3-one
• 95872-06-3
• Androst-4-en-3-one, 17alpha-hydroxy-17-(2-(isopropylamino)-4-thiazolyl)-
• DTXSID80914777
• 17-Hydroxy-17-{2-[(propan-2-yl)imino]-2,3-dihydro-1,3-thiazol-4-yl}androst-4-en-3-one
• ANDROST-4-EN-3-ONE, 17-alpha-HYDROXY-17-beta-(2-(ISOPROPYLAMINO)-4-THIAZOLYL)-

• Inchi： InChI=1S/C25H36N2O2S/c1-15(2)26-22-27-21(14-30-22)25(29)12-9-20-18-6-5-16-13-17(28)7-10-23(16,3)19(18)8-11-24(20,25)4/h13-15,18-20,29H,5-12H2,1-4H3,(H,26,27)/t18-,19+,20+,23+,24+,25+/m1/s1
• InChI Key： CFMGDMFPQAVEBN-MWGRHRFLSA-N
• SMILES： CC(C)NC1=NC(=CS1)C2(CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C)O

Computed Properties

• Exact Mass: 428.25
• Monoisotopic Mass: 428.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.2
• Boiling Point: 580.7°Cat760mmHg
• Flash Point: 305°C